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Compound of Interest

Compound Name: Br-5MP-Propargyl

Cat. No.: B12422168 Get Quote

Disclaimer: Direct and comprehensive safety and handling data for Br-5MP-Propargyl is not

publicly available. This guide has been developed by extrapolating information from closely

related and structurally similar compounds, primarily propargyl bromide. The provided protocols

and recommendations should be considered as a baseline for safe laboratory practices. A

thorough risk assessment should be conducted by researchers and institutions prior to the

handling and use of Br-5MP-Propargyl.

Introduction
Br-5MP-Propargyl is a derivative of 5-methylenepyrrolone (5MP) and is utilized as a click

chemistry reagent.[1] It contains a propargyl group, which allows it to participate in copper-

catalyzed azide-alkyne cycloaddition (CuAAC) reactions.[1] 5-methylenepyrrolones themselves

are thiol-specific, reversible bioconjugation reagents used for cysteine-specific protein

modification.[1] The presence of the propargyl functional group is the primary determinant for

the safety and handling considerations outlined in this document.

Hazard Identification and Classification
Due to the lack of specific toxicological data for Br-5MP-Propargyl, the hazard identification is

based on the known properties of propargyl bromide, a structurally related and highly reactive

compound.

Table 1: GHS Hazard Classification (Extrapolated from Propargyl Bromide)
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Hazard Class Category Hazard Statement

Flammable Liquids 2
H225: Highly flammable liquid

and vapour.[2][3]

Acute Toxicity, Oral 3 H301: Toxic if swallowed.

Skin Corrosion/Irritation 1C / 2

H314: Causes severe skin

burns and eye damage. /

H315: Causes skin irritation.

Serious Eye Damage/Eye

Irritation
1 / 2

H318: Causes serious eye

damage. / H319: Causes

serious eye irritation.

Specific Target Organ Toxicity

(Single Exposure)
3

H335: May cause respiratory

irritation.

Note: The classification is based on propargyl bromide and should be treated as a potential

hazard profile for Br-5MP-Propargyl until specific data is available.

Physical and Chemical Properties
Specific physical and chemical property data for Br-5MP-Propargyl is limited. The following

table includes known information and extrapolated data from propargyl bromide.

Table 2: Physical and Chemical Properties
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Property Value Source

Molecular Formula C3H3Br (Propargyl Bromide)

Molecular Weight
118.96 g/mol (Propargyl

Bromide)

Boiling Point 88 - 90 °C (Propargyl Bromide)

Flash Point Not Available

Solubility Not Available

Appearance Not Available

Safe Handling and Storage
Extreme caution should be exercised when handling Br-5MP-Propargyl. The following

protocols are derived from best practices for handling highly flammable, toxic, and corrosive

propargyl compounds.

Personal Protective Equipment (PPE)
A comprehensive PPE protocol is mandatory.

Table 3: Recommended Personal Protective Equipment (PPE)
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Protection Type Specification Rationale

Eye Protection
Chemical safety goggles and a

face shield.

To protect against splashes

and vapors that can cause

severe eye damage.

Hand Protection
Chemical-resistant gloves

(e.g., nitrile, neoprene).

To prevent skin contact which

can cause burns and toxicity.

Skin and Body Protection

Flame-retardant laboratory

coat, long pants, and closed-

toe shoes.

To protect against skin

exposure and in case of fire.

Respiratory Protection

Use in a certified chemical

fume hood. If a fume hood is

not available, a respirator with

an appropriate cartridge for

organic vapors should be

used.

To prevent inhalation of vapors

which may be toxic and cause

respiratory irritation.

Engineering Controls
Ventilation: All work with Br-5MP-Propargyl must be conducted in a well-ventilated area,

preferably within a certified chemical fume hood.

Ignition Sources: Keep away from heat, sparks, open flames, and other ignition sources. Use

explosion-proof electrical and lighting equipment.

Grounding: Ground and bond containers and receiving equipment to prevent static

discharge.

Tools: Use only non-sparking tools.

Storage
Container: Keep the container tightly closed in a dry, cool, and well-ventilated place.

Temperature: Store in a refrigerator where possible, in an area designated for flammable and

toxic materials.
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Incompatibilities: Store away from strong oxidizing agents, copper, high-copper alloys,

mercury, and silver, as there is a high danger of forming explosive metal acetylides.

Experimental Protocols
The following are generalized experimental protocols. Specific experimental designs will need

to be adapted and reviewed for safety.

General Workflow for Handling Br-5MP-Propargyl
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Caption: General workflow for handling Br-5MP-Propargyl.
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First Aid Measures
Immediate action is critical in case of exposure.

Table 4: First Aid Procedures

Exposure Route Procedure

Inhalation

Move the victim into fresh air. If not breathing,

give artificial respiration. Immediate medical

attention is required.

Skin Contact

Take off immediately all contaminated clothing.

Rinse skin with water/shower for at least 15

minutes. Seek immediate medical attention.

Eye Contact

Rinse cautiously with water for at least 15

minutes. Remove contact lenses, if present and

easy to do. Continue rinsing. Seek immediate

medical attention.

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Get emergency medical help

immediately.

Spill and Leak Procedures
In the event of a spill, the following steps should be taken:

Evacuate: Immediately evacuate the area of all non-essential personnel.

Ventilate: Ensure the area is well-ventilated.

Eliminate Ignition Sources: Remove all sources of ignition.

Containment: Use a non-combustible absorbent material like sand or earth to contain the

spill. Do not use combustible materials.
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Collection: Use non-sparking tools to collect the absorbed material into a suitable, closed

container for disposal.

Decontamination: Decontaminate the spill area thoroughly.

Signaling Pathways and Logical Relationships
The primary utility of Br-5MP-Propargyl is in bioconjugation via click chemistry. The following

diagram illustrates the logical relationship in a typical bioconjugation experiment.

Protein with Cysteine Residue

Protein-5MP-Propargyl Conjugate

 Cys-specific
 bioconjugation 

Br-5MP-Propargyl

Final Labeled Protein

 Click Chemistry
 (CuAAC) 

Azide-containing Molecule
(e.g., Fluorophore, Drug) Cu(I) Catalyst

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12422168#safety-and-handling-of-br-5mp-propargyl]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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